4-Methyl-5-[4-(trifluoromethyl)phenyl]-1,3-oxazole

• Molecular Formula: C11H8F3NO
• Molecular Weight: 227.18 g/mol
• IUPAC Name: 4-methyl-5-[4-(trifluoromethyl)phenyl]-1,3-oxazole
• InChI: InChI=1S/C11H8F3NO/c1-7-10(16-6-15-7)8-2-4-9(5-3-8)11(12,13)14/h2-6H,1H3
• InChI Key: WVELNIMIKVPBFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)C2=CC=C(C=C2)C(F)(F)F

Description

4-Methyl-5-[4-(trifluoromethyl)phenyl]-1,3-oxazole is a useful research compound. Its molecular formula is C11H8F3NO and its molecular weight is 227.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-(trifluoromethyl)benzaldehyde (3.45 mL, 25.8 mmol), 1-(1-isocyanoethylsulfonyl)-4-methylbenzene (5.40 g, 25.8 mmol), and K2CO3 (4.28 g, 31.0 mmol) in methanol (125 mL) was heated to reflux. After 2.5 hours the volatiles were evaporated, and the residue was partitioned between diethyl ether and H2O. The aqueous phase was extracted with diethyl ether, and the combined organic extract was washed with brine, dried (Na2SO4), and concentrated in vacuo. The crude product was purified by flash chromatography (Analogix Intelliflash 280; 10% to 30% ethyl acetate/hexanes eluant; SF65-400 g column), which yielded 4.01 g (68% yield) of the title compound as a pale yellow solid. 1H NMR (300 MHz, DMSO-d6) δ 8.44 (s, 1H), 7.85 (m, 4H), 2.42 (s, 3H). MS (DCI+) m/z 228 (M+H)+.